2-(Tert-butylsulfonyl)ethanethioamide
Overview
Description
“2-(Tert-butylsulfonyl)ethanethioamide” is a chemical compound with the molecular formula C6H13NO2S2 and a molecular weight of 195.3 g/mol .
Synthesis Analysis
While specific synthesis methods for “2-(Tert-butylsulfonyl)ethanethioamide” were not found, it’s worth noting that tert-butanesulfinamide, a related compound, has been used in the synthesis of N-heterocycles via sulfinimines .
Molecular Structure Analysis
The molecular structure of “2-(Tert-butylsulfonyl)ethanethioamide” is represented by the formula C6H13NO2S2 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(Tert-butylsulfonyl)ethanethioamide” include a molecular weight of 195.3 g/mol .
Scientific Research Applications
Protection of Amino Acids and Peptides
The tert-butylsulfonyl group (Bus) is used for the temporary protection of amino acids and peptides . This group has shown compatibility and orthogonality in the presence of other N- and O-protecting groups . This application is crucial in peptide synthesis where selective protection and deprotection are required.
Synthesis of N-Heterocycles
Tert-butanesulfinamide has been extensively used in the synthesis of N-heterocycles via sulfinimines . This methodology offers general access to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives . These compounds represent the structural motif of many natural products and therapeutically applicable compounds.
Asymmetric Synthesis
Tert-butanesulfinamide has emerged as the gold standard among many others over the last two decades for asymmetric synthesis . This application is particularly important in the synthesis of chiral amines and their derivatives.
Synthesis of Sulfinamides
Tert-butylsulfonyl ethanethioamide can be used in the synthesis of sulfinamides . Sulfinamides are important intermediates in organic synthesis and have found applications in the synthesis of various biologically active compounds.
Synthesis of 2,3-Disubstituted Pyrroles
Tert-butylsulfonyl ethanethioamide can be used in the synthesis of 2,3-disubstituted pyrroles . Pyrroles are important heterocyclic compounds that are found in many natural products and pharmaceuticals.
Lewis Acid Promoted Cyclization
Tert-butylsulfonyl ethanethioamide can be used in Lewis acid promoted cyclization of N-sulfonyl vinylogous carbamates and amides . This reaction is useful in the synthesis of complex cyclic compounds.
Safety and Hazards
properties
IUPAC Name |
2-tert-butylsulfonylethanethioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2S2/c1-6(2,3)11(8,9)4-5(7)10/h4H2,1-3H3,(H2,7,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNLXPMODUGFBAA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)S(=O)(=O)CC(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10372563 |
Source
|
| Record name | (2-Methylpropane-2-sulfonyl)ethanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10372563 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Tert-butylsulfonyl)ethanethioamide | |
CAS RN |
175277-31-3 |
Source
|
| Record name | 2-[(1,1-Dimethylethyl)sulfonyl]ethanethioamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175277-31-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2-Methylpropane-2-sulfonyl)ethanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10372563 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(2,2,2-Trifluoroethoxy)phenyl]piperazine](/img/structure/B64893.png)
![2,6-bis[2-amino-1-(6-bromo-1H-indol-3-yl)ethyl]-3-(2-aminoethyl)-1H-indol-5-ol](/img/structure/B64898.png)
![Ethyl 3-(benzylthio)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate](/img/structure/B64900.png)
![Methyl 6-oxabicyclo[3.1.0]hexane-2-carboxylate](/img/structure/B64902.png)
